molecular formula C12H16FNO B15322538 4-(2-Fluoro-6-methoxyphenyl)piperidine CAS No. 1004852-99-6

4-(2-Fluoro-6-methoxyphenyl)piperidine

Cat. No.: B15322538
CAS No.: 1004852-99-6
M. Wt: 209.26 g/mol
InChI Key: ZCCKXGKKFNLROR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Fluoro-6-methoxyphenyl)piperidine is a piperidine derivative featuring a substituted phenyl ring at the 4-position of the heterocycle. The phenyl ring is modified with fluorine at the ortho-position (C2) and a methoxy group at the para-position relative to fluorine (C6).

Properties

CAS No.

1004852-99-6

Molecular Formula

C12H16FNO

Molecular Weight

209.26 g/mol

IUPAC Name

4-(2-fluoro-6-methoxyphenyl)piperidine

InChI

InChI=1S/C12H16FNO/c1-15-11-4-2-3-10(13)12(11)9-5-7-14-8-6-9/h2-4,9,14H,5-8H2,1H3

InChI Key

ZCCKXGKKFNLROR-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=CC=C1)F)C2CCNCC2

Origin of Product

United States

Preparation Methods

The synthesis of 4-(2-Fluoro-6-methoxyphenyl)piperidine typically involves the following steps:

Chemical Reactions Analysis

4-(2-Fluoro-6-methoxyphenyl)piperidine undergoes various chemical reactions, including:

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-6-methoxyphenyl)piperidine involves its interaction with specific molecular targets:

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Piperidine Derivatives

Compound Name/ID Substituents on Phenyl Ring Heterocyclic Core Key Biological Activity Reference
4-(2-Fluoro-6-methoxyphenyl)piperidine 2-F, 6-OCH3 Piperidine Not explicitly reported N/A
CID890517 (EP2 modulator) 4-F (on benzamide) Piperidine EP2 potentiation (Fold shift = 5.2)
TG6–127-1 (EP2 modulator) 3-F (on benzamide) Piperidine Reduced EP2 activity (Fold shift = 1.3)
CAS 1289387-33-2 2-Cl, 6-F (on benzyloxy group) Piperidine Potential Kv1.3 block/EP2 modulation
4-(2-Methoxyphenyl)-2-phenylpyridine 2-OCH3 Pyridine No activity data
UK-78,282 (Kv1.3 blocker) 4-(Diphenylmethoxymethyl) Piperidine Kv1.3 channel inhibition (IC₅₀ = 0.3 µM)
CID2992168 (EP2 modulator) 3,4-Dimethoxy (pyrimidine core) Morpholine EP2 potentiation (Fold shift = 4.8)

EP2 Receptor Potentiation

  • Fluorine Position : In 2-piperidinyl phenyl benzamides (e.g., CID890517), para-fluorine on the benzamide group enhances EP2 potentiation (Fold shift = 5.2). Moving fluorine to meta (TG6–127-1) or ortho positions reduces activity (Fold shift = 1.3), indicating positional sensitivity .
  • Heterocyclic Core : Piperidine is irreplaceable for EP2 activity in benzamide derivatives. Replacement with morpholine (TG6–268) abolishes activity. Conversely, in trisubstituted pyrimidines (e.g., CID2992168), morpholine outperforms piperidine .

Ion Channel Modulation

  • Kv1.3 Blockers : UK-78,282 (piperidine derivative) blocks Kv1.3 with high potency (IC₅₀ = 0.3 µM). Its diphenylmethoxymethyl group enhances hydrophobic interactions, a feature absent in 4-(2-Fluoro-6-methoxyphenyl)piperidine .

Histamine H3 Antagonism

  • Derivatives like 4-(4-(heterocyclylalkoxy)phenyl)-1-(heterocyclyl-carbonyl)piperidines () show H3 antagonism for neurological disorders. The target compound’s 2-fluoro-6-methoxy groups may offer distinct steric and electronic profiles compared to heterocyclylalkoxy substituents .

Physicochemical and Pharmacokinetic Properties

  • Lipophilicity: Fluorine and methoxy groups balance hydrophobicity and hydrogen bonding. For example, the 2-fluoro-6-methoxy configuration may enhance blood-brain barrier penetration compared to nitro-substituted analogs (e.g., 4-[(2-Fluoro-6-nitrophenoxy)methyl]piperidine hydrochloride, ) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.